Cas no 13043-49-7 (1,4,6-Trioxaspiro[4.6]undecane(8CI,9CI))

• Product Name: 1,4,6-Trioxaspiro[4.6]undecane(8CI,9CI)
• CAS No: 13043-49-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 162897
• PubChem ID: 20532990
• Update Time: 2025-04-19

1,4,6-Trioxaspiro[4.6]undecane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4,6-Trioxaspiro[4.6]undecane(8CI,9CI)
• 1,4,11-trioxaspiro[4.6]undecane
• 2-Oxepanone, cyclic 1,2-ethanediylacetal
• 2-Oxepanone, cyclic ethylene acetal
• Orthohexanoicacid, 6-hydroxy-, cyclic ethylene ester, e-lactone (7CI)
• 1,4,6-Trioxaspiro[4.6]undecane
• 13043-49-7
• SCHEMBL11231591
• DTXSID00608429

• Inchi： 1S/C8H14O3/c1-2-4-8(9-5-3-1)10-6-7-11-8/h1-7H2
• InChI Key： LGWUNYGMMUPVHM-UHFFFAOYSA-N
• SMILES： O1CCCCCC21OCCO2

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69